Cas no 91063-23-9 (5-(Benzyloxy)-4-chloropyrimidine)

• Product Name: 5-(Benzyloxy)-4-chloropyrimidine
• CAS No: 91063-23-9
• MF: C₁₁H₉ClN₂O
• MW: 220.65496134758
• MDL: MFCD23701731
• CID: 788145
• PubChem ID: 13607724
• Update Time: 2025-11-02

5-(Benzyloxy)-4-chloropyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-(Benzyloxy)-4-chloropyrimidine
• 4-chloro-5-phenylmethoxypyrimidine
• AK120110
• 5-benzyloxy-4-chloropyrimidine
• SSJCZULJHDCPOB-UHFFFAOYSA-N
• 5199AC
• FCH2329344
• Pyrimidine, 4-chloro-5-(phenylmethoxy)-
• AX8245526
• ST24044216
• C77104
• SCHEMBL2059142
• DS-6154
• AKOS016011005
• SB60790
• 91063-23-9
• A860615
• F2147-2341
• DTXSID20544870
• DB-368099

• MDL： MFCD23701731
• Inchi： 1S/C11H9ClN2O/c12-11-10(6-13-8-14-11)15-7-9-4-2-1-3-5-9/h1-6,8H,7H2
• InChI Key： SSJCZULJHDCPOB-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=CN=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 220.0403406g/mol
• Monoisotopic Mass: 220.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35
• XLogP3: 2.6

5-(Benzyloxy)-4-chloropyrimidine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338

Additional information on 5-(Benzyloxy)-4-chloropyrimidine

5-(Benzyloxy)-4-chloropyrimidine (CAS 91063-23-9): A Versatile Building Block in Pharmaceutical and Agrochemical Research

5-(Benzyloxy)-4-chloropyrimidine (CAS 91063-23-9) is a highly valuable heterocyclic compound that has gained significant attention in recent years due to its versatile applications in medicinal chemistry and agrochemical development. As a pyrimidine derivative, this compound serves as a crucial intermediate in the synthesis of various biologically active molecules, making it particularly relevant in today's research landscape focused on drug discovery and crop protection solutions.

The molecular structure of 5-(Benzyloxy)-4-chloropyrimidine features a pyrimidine core substituted with a benzyloxy group at the 5-position and a chlorine atom at the 4-position. This unique combination of substituents makes it an excellent building block for further chemical modifications, particularly in the development of kinase inhibitors and antiviral compounds – two areas of intense research interest in the post-pandemic era.

Recent studies have highlighted the importance of 4-chloropyrimidine derivatives in addressing current healthcare challenges. Researchers are particularly interested in how modifications to the benzyloxy group can influence biological activity, especially in the context of targeted cancer therapies. The compound's ability to serve as a precursor for small molecule drugs has made it a frequent subject in pharmaceutical patent applications, with several derivatives showing promise in early-stage clinical trials.

In agrochemical applications, 5-(Benzyloxy)-4-chloropyrimidine has emerged as a key intermediate for developing novel plant growth regulators and pesticides. With the growing global emphasis on sustainable agriculture and reduced environmental impact, this compound's derivatives are being explored for their potential in creating more selective and biodegradable crop protection agents. The chloropyrimidine moiety is particularly valued for its ability to interact with specific enzymes in pests while minimizing effects on non-target organisms.

The synthesis of 5-(Benzyloxy)-4-chloropyrimidine typically involves the benzylation of appropriate pyrimidine precursors, followed by selective chlorination. Recent advancements in green chemistry have led to improved synthetic routes that reduce waste and improve yields, addressing the pharmaceutical industry's growing demand for sustainable synthetic methods. These developments have made the compound more accessible to researchers while aligning with current environmental, social, and governance (ESG) standards in chemical manufacturing.

From a commercial perspective, the market for pyrimidine-based intermediates like 5-(Benzyloxy)-4-chloropyrimidine has shown steady growth, driven by increasing R&D investments in both pharmaceutical and agrochemical sectors. Suppliers have reported rising demand for high-purity batches of this compound, particularly from contract research organizations working on next-generation therapeutics. The compound's stability and relatively straightforward handling characteristics make it attractive for both small-scale laboratory use and larger pilot plant applications.

Quality control of 5-(Benzyloxy)-4-chloropyrimidine typically involves advanced analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. Recent innovations in process analytical technology (PAT) have enabled more efficient monitoring of synthesis and purification processes, ensuring consistent quality for research applications. These quality assurance measures are particularly important given the compound's role in producing potential active pharmaceutical ingredients (APIs).

Looking to the future, 5-(Benzyloxy)-4-chloropyrimidine is expected to maintain its importance in chemical research. Its structural features make it adaptable to emerging trends such as fragment-based drug discovery and covalent inhibitor design. Additionally, the compound's potential applications in proteolysis targeting chimera (PROTAC) technology – a hot topic in current drug development – are being actively investigated by several research groups worldwide.

For researchers working with 5-(Benzyloxy)-4-chloropyrimidine, proper storage conditions (typically cool, dry environments) and handling procedures are essential to maintain compound integrity. While not classified as highly hazardous, standard laboratory safety protocols should always be followed when working with this or any other chemical substance. The compound's material safety data sheet (MSDS) provides detailed information about appropriate handling practices.

In conclusion, 5-(Benzyloxy)-4-chloropyrimidine (CAS 91063-23-9) represents an important tool in modern chemical research, bridging multiple disciplines from medicinal chemistry to agrochemical development. Its versatility as a synthetic intermediate, combined with the growing understanding of structure-activity relationships in pyrimidine derivatives, ensures its continued relevance in addressing current and future challenges in human health and agricultural productivity.